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Compound of Interest

Compound Name: 5-fluoro-3-nitro-1H-indole

Cat. No.: B8126577

Get Quote

Technical Safety Analysis: 5-Fluoro-3-nitro-1H-
indole
Executive Summary & Chemical Context
5-Fluoro-3-nitro-1H-indole is a functionalized indole derivative serving as a critical scaffold in

medicinal chemistry. It is primarily utilized as a precursor for 5-fluoro-3-aminoindole and

subsequent tryptamine derivatives, which are often investigated as kinase inhibitors or

serotonin receptor modulators.

Primary Hazard: The compound combines the irritant properties of indoles with the potential

mutagenicity and electrophilicity of nitroaromatics.

Critical Safety Note: Combustion of this compound releases Hydrogen Fluoride (HF),

requiring specialized firefighting protocols.

Chemical Identity & Physicochemical Profile
This section establishes the "What" of the substance, deriving properties from the indole core

and substituent effects.
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Property Data / Prediction Note

Chemical Name 5-Fluoro-3-nitro-1H-indole

Molecular Formula C₈H₅FN₂O₂

Molecular Weight 180.14 g/mol

CAS Number
Not widely listed (Analog: 3-

Nitroindole CAS 4770-03-0)
Treat as "Research Chemical"

Appearance
Yellow to Orange crystalline

solid

Nitro group conjugation

induces color

Melting Point > 200°C (Predicted)
High thermal stability typical of

nitroindoles

Solubility DMSO, DMF, Acetone Poor water solubility

LogP ~2.4 (Predicted) Moderate lipophilicity

Hazard Identification & Risk Assessment (SAR
Analysis)
Since a definitive REACH registration dossier is absent, we apply Read-Across Methodology

using 5-Fluoroindole and 3-Nitroindole as anchors.

GHS Classification (Predicted)
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.

Serious Eye Damage/Irritation: Category 2A (H319) – Causes serious eye irritation.

STOT-SE: Category 3 (H335) – May cause respiratory irritation.

Germ Cell Mutagenicity: Category 2 (H341) – Suspected of causing genetic defects. (Based

on nitroaromatic moiety).[1][2][3][4][5][6][7][8]
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Specific Chemical Hazards
Electrophilicity (Michael Acceptor): The nitro group at C3 activates the C2 position, making

the molecule susceptible to nucleophilic attack. This reactivity implies a potential for covalent

binding with biological macromolecules (proteins/DNA).

Combustion Products:

Nitrogen Oxides (NOx): Pulmonary edema risk.

Hydrogen Fluoride (HF): Corrosive, systemic calcium depletion.

Risk Assessment Workflow
The following diagram outlines the decision logic for handling this compound in an R&D setting.
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Compound Intake:
5-Fluoro-3-nitro-1H-indole

Physical State Check:
Fine Powder?

High Inhalation Risk
(H335)

Yes

Fire Hazard Analysis

No

Engineering Controls:
Fume Hood + HEPA Filter

Combustion Products:
HF + NOx

Emergency Protocol:
Calcium Gluconate Available?

Click to download full resolution via product page

Figure 1: Risk Assessment Logic Flow. Note the critical checkpoint for Hydrogen Fluoride (HF)

preparedness.

Safe Handling & Engineering Controls
Storage Protocols
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Temperature: Store at 2–8°C. While relatively stable, nitroindoles can degrade over time.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Indoles are electron-rich and prone

to oxidative polymerization (browning) upon air exposure.

Light: Protect from light (Amber vials).

Personal Protective Equipment (PPE)
Respiratory: N95/P100 respirator if handling open powder outside a fume hood (not

recommended).

Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended

due to the potential mutagenicity.

Eye Protection: Chemical safety goggles. Face shield if scaling up synthesis (>10g).

Emergency Response Protocols
Firefighting (The HF Factor)
Standard water spray is effective for cooling, but the presence of fluorine requires specific

awareness.

Hazard: Thermal decomposition releases HF gas.

Action: Firefighters must wear full acid-gas rated SCBA.

Post-Fire: Neutralize runoff with Calcium Hydroxide or Sodium Carbonate to precipitate

fluoride ions.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

Rationale: Nitro compounds can induce methemoglobinemia (blue skin/lips).

Skin Contact: Wash with soap and water for 15 minutes. Contraindication: Do not use

ethanol/solvents; they may enhance transdermal absorption of the nitro compound.
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Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Toxicological & Reactivity Insight
Understanding the mechanism of toxicity allows for better risk management.

Metabolic Activation Pathway
The primary toxicological concern stems from the metabolic reduction of the nitro group.

Nitro-Reduction: In vivo, the nitro group (-NO2) is reduced to a hydroxylamine (-NHOH) and

then an amine (-NH2).

Reactive Intermediates: The hydroxylamine intermediate can be DNA-reactive (genotoxic).

Fluorine Effect: The 5-fluoro substituent blocks metabolic hydroxylation at the 5-position,

potentially extending the half-life of the parent compound or its metabolites.
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Figure 2: Predicted Metabolic Reduction Pathway. The N-Hydroxy intermediate represents the

peak toxicological risk.

Synthesis & Impurities
Synthesis Route: Typically synthesized via nitration of 5-fluoroindole using mild nitrating

agents (e.g., Acetyl nitrate or AgNO3/Benzoyl chloride) to avoid polymerization.

Common Impurities:

Acids: Residual nitric/sulfuric acid (check pH of aqueous solution).

Isomers: Small amounts of 4-nitro or 6-nitro isomers may be present if purification was

incomplete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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